Cas no 201470-19-1 (5-(oxiran-2-yl)-1,3-thiazole)

• Product Name: 5-(oxiran-2-yl)-1,3-thiazole
• CAS No: 201470-19-1
• MF: C₅H₅NOS
• MW: 127.164299726486
• CID: 909129
• PubChem ID: 19711311
• Update Time: 2025-06-10

5-(oxiran-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• Thiazole, 5-oxiranyl- (9CI)
• 5-(oxiran-2-yl)-1,3-thiazole
• DB-113455
• EN300-1869416
• SCHEMBL7828623
• 201470-19-1

• Inchi： 1S/C5H5NOS/c1-5(4-2-7-4)8-3-6-1/h1,3-4H,2H2
• InChI Key： WSZOEJQHPBJHFB-UHFFFAOYSA-N
• SMILES： S1C=NC=C1C1CO1

Computed Properties

• Exact Mass: 127.00918496g/mol
• Monoisotopic Mass: 127.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 98.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 53.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles

Additional information on 5-(oxiran-2-yl)-1,3-thiazole

Introduction to 5-(oxiran-2-yl)-1,3-thiazole (CAS No: 201470-19-1)

5-(oxiran-2-yl)-1,3-thiazole is a significant compound in the field of medicinal chemistry, characterized by its unique structural properties and potential applications in drug development. This heterocyclic compound belongs to the thiazole class, which is well-documented for its broad spectrum of biological activities. The presence of an oxiran-2-yl substituent in its molecular structure imparts distinct reactivity and functionalization possibilities, making it a valuable scaffold for synthetic chemists and pharmacologists.

The compound with the CAS number 201470-19-1 has garnered attention due to its role as an intermediate in the synthesis of various pharmacologically active molecules. Thiazole derivatives are widely studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of an oxiran-2-yl group into the thiazole core enhances its potential for further chemical modifications, enabling the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on optimizing the pharmacokinetic and pharmacodynamic profiles of thiazole-based compounds. The oxiran-2-yl-substituted thiazole has been explored in several preclinical studies for its ability to modulate biological pathways associated with diseases such as cancer and neurodegenerative disorders. The oxirane ring, known for its strained three-membered structure, facilitates ring-opening reactions that can be exploited to introduce various functional groups, thereby tailoring the compound’s biological activity.

One of the most compelling aspects of 5-(oxiran-2-yl)-1,3-thiazole is its versatility in drug design. Researchers have leveraged its structure to develop inhibitors targeting specific enzymes and receptors involved in disease mechanisms. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on kinases and other enzymes overexpressed in tumor cells. This has opened up new avenues for developing targeted therapies with improved selectivity and reduced side effects.

The synthesis of 5-(oxiran-2-yl)-1,3-thiazole typically involves multi-step organic reactions, starting from readily available precursors. The key step involves the introduction of the oxiran-2-yl group onto the thiazole ring, which can be achieved through nucleophilic substitution or metal-catalyzed coupling reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications.

The biological activity of 5-(oxiran-2-yl)-1,3-thiazole has been extensively evaluated in vitro and in vivo. Preclinical studies have demonstrated its potential as a lead compound for further development into therapeutic agents. Notably, derivatives of this molecule have shown promise in treating inflammatory diseases by modulating immune responses. The ability of the oxiran-2-yl group to engage in hydrogen bonding and other non-covalent interactions with biological targets enhances its binding affinity and specificity.

In conclusion, 5-(oxiran-2-yl)-1,3-thiazole (CAS No: 201470-19-1) is a versatile and promising compound in medicinal chemistry. Its unique structural features and functionalization potential make it an attractive scaffold for developing novel drugs targeting various diseases. Ongoing research continues to uncover new applications and improve synthetic strategies for this compound, reinforcing its significance in pharmaceutical innovation.